Cas no 926258-13-1 ((1,3-Diphenyl-1H-pyrazol-4-yl)methyl(methyl)amine)

• Product Name: (1,3-Diphenyl-1H-pyrazol-4-yl)methyl(methyl)amine
• CAS No: 926258-13-1
• MF: C₁₇H₁₇N₃
• MW: 263.336983442307
• CID: 844580
• PubChem ID: 2120055
• Update Time: 2025-04-19

(1,3-Diphenyl-1H-pyrazol-4-yl)methyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• N-[(1,3-DIPHENYL-1H-PYRAZOL-4-YL)METHYL]-N-METHYLAMINE
• 1-(1,3-diphenylpyrazol-4-yl)-N-methylmethanamine
• CCG-304741
• [(1,3-diphenyl-1H-pyrazol-4-yl)methyl](methyl)amine
• CS-0225394
• 926258-13-1
• EN300-12371
• 1-(1,3-Diphenyl-1H-pyrazol-4-yl)-N-methylmethanamine
• J-523285
• Z102767052
• AKOS000123055
• [(1,3-DIPHENYLPYRAZOL-4-YL)METHYL](METHYL)AMINE
• G31870
• (1,3-Diphenyl-1H-pyrazol-4-yl)methyl(methyl)amine

• MDL： MFCD06336966
• Inchi： 1S/C17H17N3/c1-18-12-15-13-20(16-10-6-3-7-11-16)19-17(15)14-8-4-2-5-9-14/h2-11,13,18H,12H2,1H3
• InChI Key： BSUZFJZIHMPIFE-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2)C=C(CNC)C(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 263.142247555g/mol
• Monoisotopic Mass: 263.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 29.8Ų

(1,3-Diphenyl-1H-pyrazol-4-yl)methyl(methyl)amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)